Cas no 1289093-31-7 (5-bromo-3-chloro-2-(2-methylpropoxy)pyridine)

• Product Name: 5-bromo-3-chloro-2-(2-methylpropoxy)pyridine
• CAS No: 1289093-31-7
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• MDL: MFCD22201175
• CID: 4554570
• PubChem ID: 68109736
• Update Time: 2025-10-28

5-bromo-3-chloro-2-(2-methylpropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-isobutoxypyridine
• 5-Bromo-3-chloro-2-isobutoxy-pyridine
• 5-bromo-3-chloro-2-(2-methylpropoxy)pyridine
• Pyridine, 5-bromo-3-chloro-2-(2-methylpropoxy)-
• 3126AJ
• SB32654
• F52840
• DS-18999
• DB-123884
• 1289093-31-7
• AKOS027440465
• SCHEMBL10324676
• MFCD22201175
• CS-0138621
• MWBJHRBHKGTXAP-UHFFFAOYSA-N

• MDL： MFCD22201175
• Inchi： 1S/C9H11BrClNO/c1-6(2)5-13-9-8(11)3-7(10)4-12-9/h3-4,6H,5H2,1-2H3
• InChI Key： MWBJHRBHKGTXAP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)OCC(C)C

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 5-bromo-3-chloro-2-(2-methylpropoxy)pyridine

5-Bromo-3-Chloro-2-(2-Methylpropoxy)Pyridine: A Comprehensive Overview

5-Bromo-3-Chloro-2-(2-Methylpropoxy)Pyridine, also known by its CAS number 1289093-31-7, is a highly specialized organic compound with significant applications in the field of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of bromine, chlorine, and a propoxy group in its structure makes it a versatile molecule with unique chemical properties.

The synthesis of 5-Bromo-3-Chloro-2-(2-Methylpropoxy)Pyridine involves a series of multi-step reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

5-Bromo-3-Chloro-2-(2-Methylpropoxy)Pyridine has garnered attention in the agricultural sector due to its potential as a precursor in the development of novel pesticides. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively studied. According to a recent study published in the Journal of Agricultural Chemistry, this compound exhibits selective toxicity against certain pest species without adversely affecting non-target organisms.

In addition to its agricultural applications, 5-Bromo-3-Chloro-2-(2-Methylpropoxy)Pyridine has shown promise in medicinal chemistry. Researchers have investigated its potential as an intermediate in the synthesis of bioactive compounds targeting various disease states. For example, studies have demonstrated that derivatives of this compound can modulate cellular signaling pathways associated with cancer and inflammatory diseases.

The environmental impact of 5-Bromo-3-Chloro-2-(2-Methylpropoxy)Pyridine has also been a topic of interest. Recent environmental assessments indicate that this compound degrades relatively quickly under aerobic conditions, reducing its persistence in soil and water systems. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 5-Bromo-3-Chloro-2-(2-Methylpropoxy)Pyridine, CAS No. 1289093-31-7, is a multifaceted compound with diverse applications across various industries. Its chemical properties, synthetic methods, and biological activities continue to be explored by researchers worldwide. As new findings emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.